N-[2-(2-chlorophenoxy)ethyl]-3-(2-chlorophenyl)-5-methyl-4-isoxazolecarboxamide

• IUPAC Name: N-[2-(2-chlorophenoxy)ethyl]-3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C19H16Cl2N2O3/c1-12-17(18(23-26-12)13-6-2-3-7-14(13)20)19(24)22-10-11-25-16-9-5-4-8-15(16)21/h2-9H,10-11H2,1H3,(H,22,24)
• InChI Key: YQYHRPRFNJQZJI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2Cl)C(=O)NCCOC3=CC=CC=C3Cl
• Molecular Formula: C19H16Cl2N2O3
• Molecular Weight: 391.2 g/mol

Description

This compound is an isoxazole derivative. Isoxazoles are a class of organic compounds that contain a five-membered heterocyclic ring with three carbon atoms, one oxygen atom, and one nitrogen atom. The presence of chlorophenyl and chlorophenoxy groups suggests that this compound might have interesting biological activities, as these groups are often found in biologically active molecules.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would include an isoxazole ring, which is a five-membered ring with oxygen and nitrogen. It also has chlorophenyl and chlorophenoxy groups attached to it.

Chemical Reactions Analysis

As an isoxazole derivative, this compound might undergo reactions typical for isoxazoles, such as ring-opening reactions. The chlorophenyl and chlorophenoxy groups might also undergo nucleophilic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the conditions under which it’s studied. Isoxazoles generally have moderate to high stability.

Safety and Hazards

The safety and hazards of this compound would depend on its exact structure and properties. As with all chemicals, it should be handled with appropriate safety precautions.

Future Directions

The study of isoxazole derivatives is an active area of research, and new compounds with interesting properties are continually being discovered. This particular compound could potentially be studied for its biological activity, stability, and other properties.